Cas no 1891398-37-0 (4-(4-aminobutyl)-3-chlorophenol)

• Product Name: 4-(4-aminobutyl)-3-chlorophenol
• CAS No: 1891398-37-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6570141
• PubChem ID: 117288903
• Update Time: 2025-11-03

4-(4-aminobutyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(4-aminobutyl)-3-chlorophenol
• EN300-1991419
• 1891398-37-0

• Inchi： 1S/C10H14ClNO/c11-10-7-9(13)5-4-8(10)3-1-2-6-12/h4-5,7,13H,1-3,6,12H2
• InChI Key： WYFMXBHOVZJBCV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCCCN)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(4-aminobutyl)-3-chlorophenol

Chemical Profile of 4-(4-aminobutyl)-3-chlorophenol (CAS No. 1891398-37-0)

4-(4-aminobutyl)-3-chlorophenol, identified by its Chemical Abstracts Service (CAS) number 1891398-37-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a chlorophenolic core substituted with an amino-butoxy side chain, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The presence of both a primary amine and a chloro substituent makes it a valuable intermediate for the development of novel therapeutic agents, particularly in the context of enzyme inhibition and antimicrobial formulations.

The structural motif of 4-(4-aminobutyl)-3-chlorophenol is particularly noteworthy for its ability to engage in multiple types of chemical interactions. The amino group (-NH₂) serves as a nucleophile, enabling participation in condensation reactions, Schiff base formations, and metal coordination, while the chloro group (-Cl) acts as a leaving group in nucleophilic aromatic substitutions or as an electrophilic center in certain catalytic cycles. This dual functionality has been exploited in synthetic strategies to construct more complex scaffolds, such as heterocyclic derivatives or macrocyclic compounds.

In recent years, the interest in 4-(4-aminobutyl)-3-chlorophenol has been fueled by its reported biological activity. Preliminary studies have suggested that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in inflammatory pathways. Specifically, its interaction with target proteins has been explored in vitro, demonstrating potential for modulating enzymatic activity that could lead to therapeutic benefits in conditions such as arthritis or autoimmune disorders. The butyl chain provides steric bulk that may enhance binding affinity, while the chlorophenolic backbone aligns with known pharmacophores found in active pharmaceutical ingredients (APIs).

The synthesis of 4-(4-aminobutyl)-3-chlorophenol involves well-established organic transformations, including nucleophilic aromatic substitution on 3-chloroaniline followed by alkylation with 1-bromobutane. Advances in synthetic methodologies have enabled more efficient and scalable production processes, incorporating green chemistry principles to minimize waste and improve atom economy. For instance, catalytic hydrogenation techniques have been employed to selectively functionalize the aromatic ring without overloading the molecule with unnecessary substituents.

One of the most compelling aspects of 4-(4-aminobutyl)-3-chlorophenol is its adaptability for derivatization. Researchers have leveraged its reactive sites to create libraries of analogs with tailored properties. For example, introduction of additional halogens or methoxy groups can fine-tune electronic characteristics, while modifications to the butyl chain—such as introducing stereocenters—can influence solubility and metabolic stability. These modifications are critical for optimizing pharmacokinetic profiles and reducing off-target effects.

The compound’s relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly interested in novel building blocks like 4-(4-aminobutyl)-3-chlorophenol for fragment-based drug design (FBDD). By integrating this scaffold into virtual screening campaigns or high-throughput screening (HTS) assays, researchers can accelerate the discovery process for next-generation therapeutics. The ability to rapidly generate diverse derivatives allows for rapid optimization cycles, reducing time-to-market for new drugs.

From a computational chemistry perspective, 4-(4-aminobutyl)-3-chlorophenol has been subjected to extensive molecular modeling studies. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, aiding chemists in predicting reaction outcomes and designing synthetic routes. Additionally, molecular dynamics simulations have helped elucidate how this compound interacts with biological targets at an atomic level, informing rational drug design strategies.

The future prospects for 4-(4-aminobutyl)-3-chlorophenol are promising, with ongoing research exploring its role in emerging therapeutic areas such as oncology and neurology. Its structural features make it a candidate for developing kinase inhibitors or neuroprotective agents, where precise modulation of protein-protein interactions is paramount. Collaborative efforts between academia and industry are likely to yield innovative applications that could address unmet medical needs.

In conclusion,4-(4-aminobutyl)-3-chlorophenol (CAS No. 1891398-37-0) represents a cornerstone compound in modern pharmaceutical research. Its unique structural attributes—combining both nitrogen-rich and halogenated functionalities—position it as a versatile tool for medicinal chemists seeking to develop novel therapeutics. As synthetic methodologies continue to evolve and computational tools become more sophisticated,this compound will undoubtedly play an integral role in shaping the future of drug discovery.